N-(4-bromophenyl)-2-[[2-[(2-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[[2-[(2-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C25H23BrN2O3/c1-17-5-2-3-6-18(17)15-28-14-13-21-22(25(28)30)7-4-8-23(21)31-16-24(29)27-20-11-9-19(26)10-12-20/h2-12H,13-16H2,1H3,(H,27,29)
• InChI Key: FIFHZTCMBQRLDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC3=C(C2=O)C=CC=C3OCC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C25H23BrN2O3
• Molecular Weight: 479.4 g/mol
• CAS No.: 850908-68-8

Description

N-(4-bromophenyl)-2-[[2-[(2-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide is a useful research compound. Its molecular formula is C25H23BrN2O3 and its molecular weight is 479.374. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Activities

Research has shown that derivatives related to the isoquinoline structure exhibit significant analgesic and anti-inflammatory activities. For instance, 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-yalc)eto acetamides and their B-(4-substituted phenyl) azo derivatives were evaluated for these properties. Among them, a bromophenyl azo derivative demonstrated activity comparable to standard drugs like pentazocine and aspirin, indicating potential for therapeutic applications in pain and inflammation management (N. Gopa, E. Porchezhian, G. Sarma, 2001).

Synthesis and Pharmacological Evaluation

Another study focused on the synthesis of substituted 6-bromoquinazolinones, known for their pharmacological importance, including anti-inflammatory, analgesic, and anti-bacterial activities. This research underscores the compound's utility in generating pharmacologically active derivatives, further contributing to the development of new therapeutic agents (Ch. Rajveer, D. Kumaraswamy, S. Sudharshini, B. Rathinaraj, 2010).

Antitumor and Antimicrobial Applications

Further extending its application, derivatives of the compound have been synthesized and evaluated for their antitumor and antimicrobial activities. The structure-activity relationship studies of such derivatives offer insights into designing more effective agents against various types of cancers and microbial infections. These applications demonstrate the compound's relevance in oncology and infectious disease research, providing a basis for the development of novel treatment options (Yuefei Bai, Li-juan Wang, Yu Chen, Lei Yuan, W. Xu, Tiemin Sun, 2011).

Free Radical Scavenging Activity

The compound and its derivatives have also been studied for their antioxidant properties, specifically their free radical scavenging activity. This research indicates potential therapeutic applications in conditions related to oxidative stress, providing a foundation for further exploration in antioxidant therapy (Khawla Boudebbous, Noudjoud Hamdouni, Houssem Boulebd, Wissame Zemamouche, A. Boudjada, Abdemadjid Debache, 2021).